Cas no 28416-82-2 (Fluticasone 17b-Carboxylic Acid)

• Product name: Fluticasone 17b-Carboxylic Acid
• CAS No: 28416-82-2
• MF: C₂₁H₂₆O₅F₂
• MW: 396.42494
• MDL: MFCD09832931
• CID: 53322
• PubChem ID: 9822089

Fluticasone 17b-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (6a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
• Fluticasone 17β-Carboxylic Acid
• (6a,9a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
• (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
• 6Α,9Α-DIFLUORO-11Β-,17Α-DIHYDROXY-3-OXOANDROSTA-1,4-DIENE-17ß-CARBOXYLIC ACID DISCONTINUED SEE PRODUCT # F599490,WHITE ...
• (6S,8S,9R,10S,11S,13R,14S,17S)-17-acetyl-6,9-difluoro-11-hydroxy-10,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanth ren-3-one
• flumethasone acid
• 6α, 9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carboxylic acid
• 6ALPHA, 9ALPHA-DIFLUORO-11BETA,17ALPHA-DIHYDROXY-16ALPHA-METHYL-3-OXOANDROSTA-1,4-DIENE-17BETA-CARBOXYLIC ACID
• Androsta-1,4-diene-17b-carboxylic acid, 6a,9-difluoro-11b,17-dihydroxy-16a-methyl-3-oxo- (8CI)
• 6a,9a-Difluoro-11b,17a-dihydroxy-16a-methylpregna-3-oxo-1,4-diene-17b-carboxylic acid
• 氟米松酸
• Discontinued see F599490
• (6alpha,11beta,16alpha,17alpha)-6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
• ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 6,9-DIFLUORO-11,17-DIHYDROXY-16-METHYL-3-OXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
• 6alpha,9alpha-Difluoro-11beta,17alpha-dihydroxy-16alpha-methyl-3-oxoandrosta-1,4-diene-17beta-carboxylic Acid
• 28416-82-2
• 6?,9?-Difluoro-11?,17?-dihydroxy-16?-methyl-3-oxoandrosta-1,4-diene-17?-carboxylic Acid
• Fluticasone 17 beta -Carboxylic Acid
• DTXSID10431346
• J-017063
• (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carboxylic Acid
• NS00028482
• Fluticasone 17?-Carboxylic Acid
• 6alpha,9alpha-Difluoro-11beta,17alpha-dihydroxy-16alpha-methylpregna- 3-oxo-1,4-diene-17beta-carboxylic Acid
• A12383
• 6?,9?-Difluoro-11?-,17?-dihydroxy-3-oxoandrosta-1,4-diene-17?-carboxylic Acid
• Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6alpha,11beta,16alpha,17alpha)-
• AKOS025401447
• Androsta-1,4-diene-17-carboxylic acid,6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6a,11b,16a,17a)-
• (1R,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-5,9b-difluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid
• SCHEMBL1625921
• EUS9FD6209
• (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carboxylic acid
• Fluticasone 17beta-Carboxylic Acid
• UNII-EUS9FD6209
• AMY38258
• AS-74788
• AC-1685
• Fluticasone Propionate Impurity J
• Fluticasone 17b-Carboxylic Acid
• QSVBUQTYFQFEHC-IDIDPBNYSA-N

• MDL： MFCD09832931
• Inchi： 1S/C21H26F2O5/c1-10-6-12-13-8-15(22)14-7-11(24)4-5-18(14,2)20(13,23)16(25)9-19(12,3)21(10,28)17(26)27/h4-5,7,10,12-13,15-16,25,28H,6,8-9H2,1-3H3,(H,26,27)/t10-,12+,13+,15+,16+,18+,19+,20?,21-/m1/s1
• InChI Key： QSVBUQTYFQFEHC-IDIDPBNYSA-N
• SMILES： C[C@@]12[C@@](C(O)=O)(O)[C@H](C)C[C@@]1([H])[C@]3([H])C[C@H](F)C4=CC(C=C[C@]4(C)[C@@]3(F)[C@@H](O)C2)=O

Computed Properties

• Exact Mass: 396.17500
• Monoisotopic Mass: 396.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 303-305°C
• Boiling Point: 568.44°C at 760 mmHg
• Flash Point: 297.6±30.1 °C
• Refractive Index: 1.585
• PSA: 94.83000
• LogP: 2.36690
• Vapor Pressure: No data available

Fluticasone 17b-Carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H302 (33.33%) H341 (33.33%) H361 (33.33%)
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives